3-Ethyl-2-hydroxybenzoyl chloride

• CAS No.: 56394-92-4
• Molecular Formula: C9H9ClO2
• Molecular Weight: 184.62 g/mol
• IUPAC Name: 3-ethyl-2-hydroxybenzoyl chloride
• InChI: InChI=1S/C9H9ClO2/c1-2-6-4-3-5-7(8(6)11)9(10)12/h3-5,11H,2H2,1H3
• InChI Key: HRXFVWIWXNCVQO-UHFFFAOYSA-N
• Canonical SMILES: CCC1=C(C(=CC=C1)C(=O)Cl)O

Description

3-Ethyl-2-hydroxybenzoyl chloride (CAS: Not explicitly provided in evidence) is an acyl chloride derivative featuring a hydroxy group at the 2-position and an ethyl substituent at the 3-position of the benzoyl core. This compound is structurally characterized by its reactive chloride group, which facilitates nucleophilic acyl substitution reactions, making it valuable in organic synthesis for forming esters, amides, or other derivatives.

Comparison with Similar Compounds

Comparison with Similar Compounds

The following analysis compares 3-ethyl-2-hydroxybenzoyl chloride with structurally related compounds, focusing on substituent effects, reactivity, and applications.

Ethyl 3-[2-(2-Piperidinyl)ethoxy]benzoate Hydrochloride ()

• Structure : Contains a benzoate ester core with a piperidine-linked ethoxy group at the 3-position and an ethyl ester group.
• Reactivity : The ester group is less electrophilic than the acyl chloride in 3-ethyl-2-hydroxybenzoyl chloride, reducing its reactivity toward nucleophiles. The piperidinyl substituent introduces basicity, enabling salt formation (e.g., hydrochloride).
• Applications : Likely used in drug design due to its amine functionality, contrasting with the acyl chloride’s role in rapid derivatization .

Rhodamine 6G Derivatives ()

• Structure: Features a xanthene ring fused to a benzoyl group, with ethylamino and ethylimino substituents.
• Reactivity: The conjugated aromatic system enables fluorescence, unlike the non-fluorescent 3-ethyl-2-hydroxybenzoyl chloride. The ethyl groups enhance lipophilicity, critical for dye applications.
• Applications: Used extensively as fluorescent dyes (e.g., Rhodamine 6G), whereas 3-ethyl-2-hydroxybenzoyl chloride may serve as an intermediate in non-dye syntheses .

Metabutoxycaine Hydrochloride ()

• Structure: A 3-amino-2-butyloxybenzoate ester with a diethylaminoethyl group.
• Reactivity: The aminoethyl group confers local anesthetic properties via sodium channel interactions. The butyloxy substituent increases metabolic stability compared to the hydroxyl group in 3-ethyl-2-hydroxybenzoyl chloride.
• Applications : A pharmaceutical agent (local anesthetic), contrasting with the acyl chloride’s synthetic utility .

Structural and Functional Analysis

Substituent Effects

• Ethyl vs. Hydroxy Groups : The ethyl group in 3-ethyl-2-hydroxybenzoyl chloride enhances steric bulk and lipophilicity compared to simpler benzoyl chlorides (e.g., 2-hydroxybenzoyl chloride). However, the hydroxyl group enables hydrogen bonding, influencing solubility and reactivity .
• Chloride vs. Ester/Amine Groups : The acyl chloride’s high reactivity contrasts with the stability of esters () or ammonium salts (), directing its use toward kinetic-driven syntheses rather than end-product formulations.

Thermodynamic and Kinetic Data

While specific thermodynamic data (e.g., melting points, ΔG of hydrolysis) for 3-ethyl-2-hydroxybenzoyl chloride are unavailable, analogs suggest:

• Hydrolysis Rate : Likely faster than esters () due to the chloride leaving group.
• Stability : Less stable than Rhodamine derivatives () under ambient conditions, necessitating anhydrous storage.